![molecular formula C23H24N2O3S B3537595 N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide](/img/structure/B3537595.png)
N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide
Overview
Description
N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide, also known as DMSB, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.
Mechanism of Action
The exact mechanism of action of N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cell growth and proliferation. Specifically, this compound has been found to inhibit the activity of cyclin-dependent kinases (CDKs), which play a key role in regulating the cell cycle. By inhibiting CDK activity, this compound can prevent cancer cells from dividing and reproducing, leading to cell death.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, this compound has been found to have a variety of other biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of certain enzymes involved in inflammation, leading to reduced levels of pro-inflammatory cytokines. Additionally, this compound has been found to have analgesic properties, potentially making it a candidate for the treatment of pain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide in laboratory experiments is its ability to selectively target cancer cells, while leaving healthy cells relatively unaffected. Additionally, this compound is relatively easy to synthesize and purify, making it a convenient tool for researchers. However, one limitation of using this compound is its potential toxicity, particularly at high concentrations. Careful dosing and monitoring is necessary to ensure the safety of researchers working with this compound.
Future Directions
There are several potential future directions for research involving N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide. One area of interest is the development of new cancer treatments based on this compound and other CDK inhibitors. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of medicine, such as pain management and inflammation. Finally, there is potential for the development of new synthetic methods for producing this compound and related compounds, which could improve its accessibility and reduce the cost of research.
Scientific Research Applications
N-(2,3-dimethylphenyl)-2-{methyl[(4-methylphenyl)sulfonyl]amino}benzamide has been used in a variety of scientific research applications, particularly in the field of cancer research. Studies have shown that this compound can inhibit the growth and proliferation of cancer cells, making it a potential candidate for the development of new cancer treatments. Additionally, this compound has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.
properties
IUPAC Name |
N-(2,3-dimethylphenyl)-2-[methyl-(4-methylphenyl)sulfonylamino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O3S/c1-16-12-14-19(15-13-16)29(27,28)25(4)22-11-6-5-9-20(22)23(26)24-21-10-7-8-17(2)18(21)3/h5-15H,1-4H3,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTLLOJGCBXWEDX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)C2=CC=CC=C2C(=O)NC3=CC=CC(=C3C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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